Cas no 1879076-81-9 (9H-Carbazole-2,7-diamine, 9-(2-ethylhexyl)-N2,N2,N7,N7-tetrakis(4-methoxyphenyl)-)

• Product Name: 9H-Carbazole-2,7-diamine, 9-(2-ethylhexyl)-N2,N2,N7,N7-tetrakis(4-methoxyphenyl)-
• CAS No: 1879076-81-9
• MF: C₄₈H₅₁N₃O₄
• MW: 733.936252832413
• CID: 4535402
• PubChem ID: 168434833
• Update Time: 2025-06-14

9H-Carbazole-2,7-diamine, 9-(2-ethylhexyl)-N2,N2,N7,N7-tetrakis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-2,7-diamine, 9-(2-ethylhexyl)-N2,N2,N7,N7-tetrakis(4-methoxyphenyl)-
• EH44
• 1879076-81-9
• 9-(2-Ethylhexyl)-N2,N2,N7,N7-tetrakis(4-methoxyphenyl)-9H-carbazole-2,7-diamine

• Inchi： 1S/C48H51N3O4/c1-7-9-10-34(8-2)33-49-47-31-39(50(35-11-21-41(52-3)22-12-35)36-13-23-42(53-4)24-14-36)19-29-45(47)46-30-20-40(32-48(46)49)51(37-15-25-43(54-5)26-16-37)38-17-27-44(55-6)28-18-38/h11-32,34H,7-10,33H2,1-6H3
• InChI Key： SBKAXPSVPDWDGH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C1C=CC(=CC=1)OC)C1C=CC2C3C=CC(=CC=3N(C=2C=1)CC(CC)CCCC)N(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 733.38795712g/mol
• Monoisotopic Mass: 733.38795712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 55
• Rotatable Bond Count: 16
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.8
• Topological Polar Surface Area: 48.3Ų

Additional information on 9H-Carbazole-2,7-diamine, 9-(2-ethylhexyl)-N2,N2,N7,N7-tetrakis(4-methoxyphenyl)-

Comprehensive Overview of 9H-Carbazole-2,7-diamine, 9-(2-ethylhexyl)-N2,N2,N7,N7-tetrakis(4-methoxyphenyl)- (CAS No. 1879076-81-9)

The compound 9H-Carbazole-2,7-diamine, 9-(2-ethylhexyl)-N2,N2,N7,N7-tetrakis(4-methoxyphenyl)- (CAS No. 1879076-81-9) is a highly specialized organic molecule with significant potential in advanced material science and optoelectronic applications. Its unique structure, featuring a carbazole core substituted with 2-ethylhexyl and tetrakis(4-methoxyphenyl) groups, makes it a promising candidate for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other cutting-edge technologies. Researchers and industry professionals are increasingly interested in this compound due to its electron-donating properties and thermal stability, which are critical for high-performance devices.

In recent years, the demand for efficient organic semiconductors has surged, driven by the growing popularity of flexible electronics and renewable energy solutions. The 9H-Carbazole-2,7-diamine derivative stands out as a potential game-changer in this field. Its extended π-conjugation system and methoxy-substituted phenyl groups enhance charge transport capabilities, making it suitable for use in hole-transport layers (HTLs) of OLEDs. This aligns with the current trend of developing energy-efficient display technologies, a topic frequently searched by engineers and material scientists.

Another area of interest is the compound's potential application in perovskite solar cells, a hot topic in renewable energy research. The 9-(2-ethylhexyl) side chain improves solubility in common organic solvents, facilitating solution-based processing techniques like spin-coating. This property is highly sought after in the fabrication of large-area photovoltaic devices, addressing a common challenge in the industry. Users searching for "high-efficiency HTL materials" or "solution-processable organic semiconductors" will find this compound particularly relevant.

The synthesis of 9H-Carbazole-2,7-diamine, 9-(2-ethylhexyl)-N2,N2,N7,N7-tetrakis(4-methoxyphenyl)- involves multi-step organic reactions, including Buchwald-Hartwig amination and Ullmann coupling, which are well-documented in peer-reviewed literature. Its high purity and structural uniformity are critical for reproducible device performance, a key concern for researchers investigating organic electronic materials. The compound's molecular weight and thermal decomposition temperature are also frequently queried parameters in academic databases.

From a commercial perspective, this carbazole derivative represents an exciting opportunity for innovation in smart materials and green technology sectors. Its compatibility with roll-to-roll manufacturing processes makes it attractive for industrial-scale production, answering the market's need for cost-effective organic electronics. As sustainability becomes a priority across industries, compounds like this are gaining attention in searches related to "eco-friendly optoelectronic materials" and "next-generation display technologies."

In conclusion, 9H-Carbazole-2,7-diamine, 9-(2-ethylhexyl)-N2,N2,N7,N7-tetrakis(4-methoxyphenyl)- (CAS No. 1879076-81-9) embodies the convergence of molecular engineering and applied materials science. Its versatile properties address multiple contemporary challenges in electronics and energy conversion, making it a subject of intense research and commercial interest. The compound's development reflects broader trends in functional material design, particularly in creating systems with tailored optoelectronic characteristics for specific technological applications.